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Compound of Interest

Compound Name: cis-Pinane

Cat. No.: B1246623 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed protocol for the proper disposal of cis-Pinane, a

flammable liquid and aspiration hazard, in a manner that prioritizes safety and adheres to

regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of

cis-Pinane. It is classified as a flammable liquid and an aspiration hazard.[1] Therefore, all

handling should be conducted in a well-ventilated area, preferably within a chemical fume

hood, and away from heat, sparks, open flames, and other ignition sources.[1][2][3] Personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and protective

clothing, is mandatory.[1][4][5]

Step-by-Step Disposal Protocol
The disposal of cis-Pinane is governed by hazardous waste regulations and must not be

discharged into sewer systems or regular trash.[6][7][8] The primary method of disposal is

through a licensed chemical destruction plant or controlled incineration.[8]

Waste Identification and Classification: cis-Pinane is a hazardous waste due to its

flammability.[1] Any materials contaminated with cis-Pinane, such as absorbent paper,

gloves, or empty containers, should also be treated as hazardous waste.[9][10]
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Containerization:

Use a suitable, leak-proof container with a screw-on cap for collecting cis-Pinane waste.

[9][11] Ensure the container is compatible with the chemical.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "cis-Pinane".[6] Abbreviations are not permitted.[6]

For mixtures, list all chemical components and their approximate quantities.[6]

Labeling: The hazardous waste tag must include:

Full chemical name(s) and quantity.[6]

Date of waste generation.[6]

The location of origin (e.g., laboratory, room number).[6]

The name and contact information of the principal investigator.[6]

Appropriate hazard pictograms (e.g., flammable).[6]

Storage:

Store the sealed and labeled waste container in a designated hazardous waste storage

area.[9]

Ensure secondary containment is used to capture any potential leaks or spills.[9] The

secondary container should be capable of holding 110% of the volume of the primary

container.[9]

Segregate cis-Pinane waste from incompatible materials, such as strong oxidizers.[1][5]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the hazardous waste.[6]
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Complete any required hazardous waste disposal forms, providing accurate information

about the waste.[6]

Do not exceed the maximum accumulation time or quantity limits for hazardous waste

storage as specified by your institution and local regulations.[9]

Disposal of Empty Containers
Empty containers that once held cis-Pinane must also be managed carefully.

Non-acutely Hazardous Waste Containers: A container that held cis-Pinane can be disposed

of as regular trash only after it has been completely emptied, with as little residue as

possible.[10] The container's label should be defaced, and the cap removed before disposal.

[10]

Triple-Rinsing for Acutely Hazardous Waste (if applicable): If the cis-Pinane was classified

as an acutely hazardous waste (this is not its primary classification but may apply to certain

formulations or regulations), the container must be triple-rinsed with a suitable solvent.[10]

[11] The rinsate must be collected and disposed of as hazardous waste.[10][11]

Quantitative Data and Regulatory Information
For easy reference, the following table summarizes key quantitative and regulatory data for

cis-Pinane.
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Parameter Value/Information Source

GHS Hazard Classification
Flammable Liquid, Category 3;

Aspiration Hazard, Category 1
[1]

Hazard Statements

H226: Flammable liquid and

vapor; H304: May be fatal if

swallowed and enters airways

[1]

Precautionary Statements

P210, P233, P240, P241,

P242, P243, P280,

P301+P310, P331,

P403+P235, P501

[1][8]

UN Number

UN2319 (for transport as

TERPENE HYDROCARBONS,

N.O.S.)

[8]

Transport Hazard Class 3 (Flammable Liquid) [8]

Packing Group III [8]

Experimental Protocols
There are no standard experimental protocols for the neutralization of cis-Pinane for disposal

purposes. The accepted and required method is collection by a licensed hazardous waste

disposal service for incineration.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of cis-Pinane and associated waste materials.
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Preparation & Handling

Waste Stream Identification

Containerization & Labeling

Storage & Disposal

Start: cis-Pinane to be disposed

Wear appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Protective clothing

Work in a well-ventilated area
(e.g., chemical fume hood)

Identify Waste Type

Liquid cis-Pinane WasteContaminated Solid Waste
(e.g., gloves, absorbent paper)Empty cis-Pinane Container

Select compatible, leak-proof
hazardous waste container with capDouble-bag in clear plastic bagsDeface original label

Label container:
- 'Hazardous Waste'

- 'cis-Pinane' (and other components)
- Date, Location, PI Name

- Hazard Pictograms

Store in designated hazardous
waste area with secondary containment

Is container triple-rinsed
(if required)?

Dispose in regular trash

Yes

Collect rinsate as
hazardous waste

No

Contact EHS for waste pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1246623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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